2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-prop-2-enylsulfanylbenzamide
• InChI: InChI=1S/C18H19NO3S/c1-4-11-23-17-8-6-5-7-14(17)18(20)19-15-12-13(21-2)9-10-16(15)22-3/h4-10,12H,1,11H2,2-3H3,(H,19,20)
• InChI Key: RNNGFROPLBHQHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CC=C2SCC=C
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide, also known as AL-LAD, is a synthetic compound that belongs to the family of lysergamides. It is a derivative of LSD and has been found to possess psychedelic properties. The chemical structure of AL-LAD is similar to that of LSD, but it has a shorter duration of action and is less potent. The aim of

Mechanism of Action

2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide acts as a partial agonist at the serotonin 5-HT2A receptor, which is responsible for the psychedelic effects of LSD. It also activates other serotonin receptors, including 5-HT1A and 5-HT2C. The activation of these receptors leads to changes in the levels of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are responsible for the psychological and physiological effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of LSD. This compound produces a range of effects, including altered perception, changes in mood and thought, and changes in body sensations. It can also cause changes in heart rate, blood pressure, and body temperature. The effects of this compound are dose-dependent, and the duration of action is shorter than that of LSD.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide in lab experiments is that it is less potent than LSD, which makes it easier to control the dose and minimize the risk of adverse effects. This compound also has a shorter duration of action, which allows for more rapid experimentation. However, one limitation of using this compound is that it is a synthetic compound, which may limit its generalizability to natural psychedelics.

Future Directions

There are several future directions for research on 2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide. One area of interest is the potential therapeutic effects of psychedelics in treating mental health disorders. This compound has been found to produce antidepressant effects in animal models, and further research is needed to determine its potential therapeutic efficacy in humans. Another area of interest is the neural mechanisms underlying altered states of consciousness. This compound has been used to study the neural correlates of mystical experiences, and further research is needed to elucidate the neural mechanisms underlying these experiences. Finally, there is a need for more research on the safety and potential adverse effects of this compound, particularly in humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has been found to possess psychedelic properties. It has been used in scientific research to study the effects of psychedelics on the brain and behavior. This compound acts as a partial agonist at the serotonin 5-HT2A receptor and produces a range of psychological and physiological effects. There are several future directions for research on this compound, including investigating its potential therapeutic effects in treating mental health disorders and elucidating the neural mechanisms underlying altered states of consciousness.

Synthesis Methods

The synthesis of 2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide involves the reaction of allyl mercaptan with 2,5-dimethoxyphenylacetonitrile to form 2,5-dimethoxyphenylallylthioacetonitrile. This intermediate compound is then reacted with benzoyl chloride to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-(allylthio)-N-(2,5-dimethoxyphenyl)benzamide has been used in scientific research to study the effects of psychedelics on the brain and behavior. It has been found to activate the serotonin 5-HT2A receptor, which is responsible for the psychedelic effects of LSD. This compound has been used to study the neural mechanisms underlying altered states of consciousness, creativity, and spirituality. It has also been used to investigate the potential therapeutic effects of psychedelics in treating mental health disorders such as depression, anxiety, and addiction.